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Compound of Interest

Compound Name: 4-Isopropylaniline

Cat. No.: B126951

An In-depth Technical Guide to 4-Isopropylaniline: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-l1sopropylaniline, also known as p-cumidine, is an important aromatic amine intermediate
utilized in the synthesis of a wide range of chemical compounds, including pharmaceuticals
and dyes.[1][2] Its chemical structure, featuring an isopropyl group attached to an aniline core,
imparts specific reactivity and physical properties that are critical for its applications. This
document provides a comprehensive overview of the chemical properties, structural
information, spectroscopic data, and key experimental protocols related to 4-lsopropylaniline.
It is intended to serve as a technical resource for professionals in research and development.

Chemical Structure and Identifiers

4-1sopropylaniline is a substituted aniline where an isopropy! group is located at the para-
position (position 4) of the benzene ring relative to the amino group.[3]

Caption: 2D Chemical Structure of 4-lsopropylaniline.

Caption: Relationship between key chemical identifiers.

Physicochemical Properties
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The key quantitative properties of 4-Isopropylaniline are summarized in the table below for

easy reference.

Property Value Citations

IUPAC Name 4-(propan-2-yl)aniline [2][4]
p-Cumidine, 4-Aminocumene,

Synonyms . [516117]
p-lsopropylaniline

CAS Number 99-88-7 [51[71[8]

Molecular Formula CoHisN 516171

Molecular Weight 135.21 g/mol [5][6]18]
Colorless to pale brown or red-

Appearance o [4][5116]
brown clear liquid

Melting Point -63 °C 9]

Boiling Point 226-227 °C at 745 mmHg [4]18]

Density 0.989 g/mL at 25 °C [41[8]

Refractive Index (n20/D) 1.543 [41[8]

Flash Point 92 °C (197.6 °F) - closed cup [819]

B Insoluble in water; soluble in

Solubility [8][10]
alcohol and benzene.

pKa 5.01 £ 0.10 (Predicted) [6]
LRTFPLFDLJYEKT-

InChl Key [51[8]
UHFFFAOYSA-N

SMILES CC(C)clcee(N)ecl [518]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
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'H NMR (400 MHz, CDCIs): The proton NMR spectrum exhibits characteristic signals for the
aromatic protons, the amino protons, and the isopropyl group protons.

[e]

0 ~7.00 ppm (d, 2H): Aromatic protons ortho to the isopropyl group.[4]

o

0 ~6.57 ppm (d, 2H): Aromatic protons ortho to the amino group.[4]

[¢]

0 ~3.41 ppm (s, 2H): Protons of the amino (-NHz) group.[4]

o

0 ~2.78 ppm (sept, 1H): Methine proton (-CH) of the isopropyl group.[4]
o 6 ~1.19 ppm (d, 6H): Methyl protons (-CHs) of the isopropyl group.[4]

13C NMR (in CDCI3): The carbon spectrum shows distinct signals for the aromatic and
aliphatic carbons. Expected chemical shifts include signals for the two types of aromatic CH
carbons, the two aromatic quaternary carbons, and the methine and methyl carbons of the
isopropyl group.[6][11]

Infrared (IR) Spectroscopy

The IR spectrum of 4-Isopropylaniline (liquid film) would show the following characteristic

absorption bands:

3450-3250 cm~1: Two distinct bands corresponding to the symmetric and asymmetric N-H
stretching of the primary amine group.

3100-3000 cm~1: C-H stretching for the aromatic ring.

2960-2850 cm~1: Aliphatic C-H stretching from the isopropyl group.
~1620 cm~*: N-H scissoring (bending) vibration.

~1515 cm~*: Aromatic C=C stretching vibrations.

~825 cm~1: C-H out-of-plane bending, characteristic of a 1,4-disubstituted (para) benzene
ring.

Mass Spectrometry (MS)
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The electron ionization (EI) mass spectrum shows a molecular ion peak [M]* at m/z = 135,
corresponding to the molecular weight of the compound. A prominent fragment ion is observed
at m/z = 120, which results from the loss of a methyl radical (*CHs) from the isopropyl group, a
characteristic fragmentation pattern for isopropyl-substituted aromatic compounds.[12]

Experimental Protocols: Synthesis

A common and reliable method for the synthesis of 4-Isopropylaniline starts from benzene.
This multi-step process avoids the challenges associated with direct Friedel-Crafts alkylation of
aniline, where the basic amino group can react with the Lewis acid catalyst.[13][14]

CH3CH(CI)CH3

HCI
Step 1: Friedel-Crafts AI(I Cumene H 50 lh N OH
. —conc. Haoba,, | m —then NaOf |
Benzene Ikylation (Isopropylbenzene) Step 2: Nitration 4-Nitrocumene Step 3: Reduction 4-Isopropylaniline

Click to download full resolution via product page

Caption: Synthetic pathway from Benzene to 4-Isopropylaniline.

Methodology: Synthesis from Benzene

Step 1: Friedel-Crafts Alkylation of Benzene to form Cumene

e Setup: A dry, three-necked round-bottom flask is equipped with a mechanical stirrer, a
dropping funnel, and a reflux condenser connected to a gas trap (to absorb HCI gas).

e Reagents: Anhydrous aluminum chloride (AICls, Lewis acid catalyst) is suspended in an
excess of dry benzene within the flask. The flask is cooled in an ice bath.

o Reaction: 2-Chloropropane is added dropwise from the dropping funnel to the stirred
suspension. The reaction is exothermic and the temperature should be maintained below 10
°C.

o Workup: After the addition is complete, the mixture is stirred for an additional hour at room
temperature. The reaction is then quenched by slowly pouring it over crushed ice and
hydrochloric acid. The organic layer is separated, washed with water and sodium
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bicarbonate solution, dried over anhydrous magnesium sulfate, and distilled to yield pure
cumene.

Step 2: Nitration of Cumene to form 4-Nitrocumene
o Setup: A flask is charged with cumene and cooled in an ice-salt bath.

o Reagents: A nitrating mixture is prepared by slowly adding concentrated nitric acid to
concentrated sulfuric acid, keeping the temperature low.

o Reaction: The cold nitrating mixture is added dropwise to the stirred cumene, maintaining the
reaction temperature below 10 °C. The isopropyl group is an ortho, para-director, but the
para product (4-Nitrocumene) is the major product due to steric hindrance at the ortho
position.[13]

o Workup: After addition, the mixture is stirred for another hour and then poured onto crushed
ice. The precipitated crude 4-nitrocumene is filtered, washed with cold water until neutral,
and can be purified by distillation under reduced pressure or recrystallization.

Step 3: Reduction of 4-Nitrocumene to 4-Isopropylaniline
e Setup: A round-bottom flask is fitted with a reflux condenser.

» Reagents: The 4-nitrocumene is mixed with granulated tin and concentrated hydrochloric
acid.[15]

e Reaction: The mixture is heated under reflux (e.g., in a boiling water bath) for several hours
until the reaction is complete (the oily nitro compound layer disappears).[15] Under the acidic
conditions, the product is the phenylammonium salt.

o Workup: The reaction mixture is cooled, and a concentrated solution of sodium hydroxide is
added until the solution is strongly alkaline to dissolve the tin hydroxides.[15] The resulting 4-
Isopropylaniline separates as an oil. The product is then isolated by steam distillation or
solvent extraction (e.g., with diethyl ether), dried, and purified by vacuum distillation.

Biological Relevance: Metabolism of Isoproturon
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4-I1sopropylaniline is a known primary metabolite of the phenylurea herbicide Isoproturon (3-
(4-isopropylphenyl)-1,1-dimethylurea).[3] The biodegradation of Isoproturon in soil and by
various microorganisms involves a series of demethylation and hydrolysis steps, ultimately
leading to the formation of 4-Isopropylaniline.[5][8]

Qsoproturon (IPU))

-demethylation

Monodemethyl Isoproturon
(MDIPU)

-demethylation

[Didemethyl IsoproturorD

(DDIPU)

4-1sopropylaniline
(4-1A)

Click to download full resolution via product page
Caption: Metabolic degradation pathway of Isoproturon.

Safety and Handling

4-l1sopropylaniline is classified as a hazardous substance. It is a combustible liquid and
causes skin and serious eye irritation. It may also cause respiratory irritation.[8][16]

e Hazard Statements (H-phrases): H315 (Causes skin irritation), H319 (Causes serious eye
irritation), H335 (May cause respiratory irritation).[8]
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o Precautionary Statements (P-phrases): P261 (Avoid breathing vapours), P280 (Wear

protective gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and
water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing).[8]

o Personal Protective Equipment (PPE): Appropriate PPE, including safety glasses with side-

shields, chemical-resistant gloves, and a lab coat, must be worn when handling this

chemical. Work should be conducted in a well-ventilated area or a chemical fume hood.[8]

e Storage: Store in a cool, dry, well-ventilated place away from sources of ignition. It is light-

sensitive and should be stored in a tightly closed container protected from light.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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